Cas no 1337813-22-5 (5-bromo-2-chloro-4-(pyrrolidin-3-yl)methylpyridine)
5-bromo-2-chloro-4-(pyrrolidin-3-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-chloro-4-(pyrrolidin-3-yl)methylpyridine
- 1337813-22-5
- 5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine
- EN300-1908555
-
- Inchi: 1S/C10H12BrClN2/c11-9-6-14-10(12)4-8(9)3-7-1-2-13-5-7/h4,6-7,13H,1-3,5H2
- InChI Key: JOGRPNPVRLTBSW-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=CC=1CC1CNCC1)Cl
Computed Properties
- Exact Mass: 273.98724g/mol
- Monoisotopic Mass: 273.98724g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 24.9Ų
5-bromo-2-chloro-4-(pyrrolidin-3-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908555-0.05g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 0.05g |
$1188.0 | 2023-09-18 | ||
| Enamine | EN300-1908555-0.1g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 0.1g |
$1244.0 | 2023-09-18 | ||
| Enamine | EN300-1908555-0.25g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 0.25g |
$1300.0 | 2023-09-18 | ||
| Enamine | EN300-1908555-0.5g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 0.5g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1908555-1.0g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 1g |
$1414.0 | 2023-06-01 | ||
| Enamine | EN300-1908555-2.5g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 2.5g |
$2771.0 | 2023-09-18 | ||
| Enamine | EN300-1908555-5.0g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 5g |
$4102.0 | 2023-06-01 | ||
| Enamine | EN300-1908555-10.0g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 10g |
$6082.0 | 2023-06-01 | ||
| Enamine | EN300-1908555-1g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 1g |
$1414.0 | 2023-09-18 | ||
| Enamine | EN300-1908555-5g |
5-bromo-2-chloro-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337813-22-5 | 5g |
$4102.0 | 2023-09-18 |
5-bromo-2-chloro-4-(pyrrolidin-3-yl)methylpyridine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 5-bromo-2-chloro-4-(pyrrolidin-3-yl)methylpyridine
5-Bromo-2-Chloro-4-(Pyrrolidin-3-yl)Methylpyridine: A Comprehensive Overview
5-Bromo-2-Chloro-4-(Pyrrolidin-3-yl)Methylpyridine (CAS No. 1337813-22-5) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular architecture, which combines a pyridine ring with bromine, chlorine, and a pyrrolidine substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.
The pyridine ring serves as the central framework of this compound, with bromine and chlorine atoms attached at the 5 and 2 positions, respectively. The pyrrolidine group is attached at the 4 position via a methylene bridge. This arrangement not only enhances the compound's stability but also contributes to its reactivity in different chemical environments. Recent studies have highlighted the potential of 5-Bromo-2-Chloro-4-(Pyrrolidin-3-yl)Methylpyridine in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.
One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed various methodologies to synthesize 5-Bromo-2-Chloro-4-(Pyrrolidin-3-yl)Methylpyridine, including nucleophilic aromatic substitution, coupling reactions, and multi-component synthesis. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production and further research.
The bromine and chlorine substituents play a crucial role in modulating the electronic properties of the molecule. Bromine's electron-withdrawing effect increases the reactivity of the pyridine ring, making it more susceptible to electrophilic substitution. On the other hand, chlorine's presence enhances the molecule's solubility in polar solvents, which is advantageous for its use in pharmaceutical formulations.
The pyrrolidine group adds another layer of complexity to this compound. Pyrrolidine is a five-membered nitrogen-containing ring that imparts unique steric and electronic effects. In 5-Bromo-2-Chloro-4-(Pyrrolidin-3-yl)Methylpyridine, this group acts as a directing agent during synthesis and also contributes to the molecule's ability to form hydrogen bonds, which is critical for its bioavailability.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of 5-Bromo-2-Chloro-4-(Pyrrolidin-3-yl)Methylpyridine under various conditions. Molecular docking studies have revealed that this compound has potential as an inhibitor of certain protein kinases, which are key targets in cancer therapy. Additionally, its ability to act as a ligand in metalloorganic frameworks has opened new avenues for its application in catalysis and materials science.
In terms of physical properties, 5-Bromo-2-Chloro-4-(Pyrrolidin-3-y1)Methylpyridine exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating its potential use as a photosensitizer in photodynamic therapy.
The synthesis of this compound typically involves a multi-step process starting from pyridine derivatives. One common approach involves the bromination of 2-chloropyridine followed by alkylation with pyrrolidine derivatives. The reaction conditions are carefully controlled to ensure high selectivity and minimize side reactions.
Despite its promising applications, there are challenges associated with the use of 5-Bromo-2-Chloro-Pyrrolidine-Methylpyridine. Its relatively high cost of production and potential environmental impact are areas that require further investigation. Researchers are actively exploring greener synthesis routes and recycling methods to address these concerns.
In conclusion, 5-Bromo-Pyrrlydino-Methyl-Pyridinium Chloride (CAS No: 1337813) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent advances in synthetic and computational chemistry, positions it as a valuable tool for future innovations in drug discovery and materials science.
1337813-22-5 (5-bromo-2-chloro-4-(pyrrolidin-3-yl)methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)